molecular formula C14H16N2.HCl<br>C14H17ClN2 B11866069 2,2'-Dimethylbenzidine hydrochloride CAS No. 96196-27-9

2,2'-Dimethylbenzidine hydrochloride

Cat. No.: B11866069
CAS No.: 96196-27-9
M. Wt: 248.75 g/mol
InChI Key: CZFJZGCNFULLBI-UHFFFAOYSA-N
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Description

2,2'-dimethylbenzidine hydrochloride is a light tan solid. (NTP, 1992)

Properties

96196-27-9

Molecular Formula

C14H16N2.HCl
C14H17ClN2

Molecular Weight

248.75 g/mol

IUPAC Name

4-(4-amino-2-methylphenyl)-3-methylaniline;hydrochloride

InChI

InChI=1S/C14H16N2.ClH/c1-9-7-11(15)3-5-13(9)14-6-4-12(16)8-10(14)2;/h3-8H,15-16H2,1-2H3;1H

InChI Key

CZFJZGCNFULLBI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N)C2=C(C=C(C=C2)N)C.Cl

melting_point

greater than 572 °F (NTP, 1992)

physical_description

2,2'-dimethylbenzidine hydrochloride is a light tan solid. (NTP, 1992)

solubility

50 to 100 mg/mL at 66 °F (NTP, 1992)

Origin of Product

United States

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